Cas no 16993-47-8 (2-phenylethane-1-sulfonamide)

• Product Name: 2-phenylethane-1-sulfonamide
• CAS No: 16993-47-8
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• MDL: MFCD00183151
• CID: 164611
• PubChem ID: 204808
• Update Time: 2025-07-01

2-phenylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzeneethanesulfonamide
• 2-Phenylethanesulfonamide
• 2-(phenyl)ethanesulfonamide
• 2-phenylethane-1-sulfonamide
• 2-phenylethanesulphonamide
• AC1L4DBD
• BRN 2831335
• Ethanesulfonamide, 2-phenyl-
• phenethylsulfonamide
• phenylethanesulfonamide
• EN300-61191
• DTXSID20168772
• Benzeneethanesulfonamide (9CI)
• 4-11-00-00499 (Beilstein Handbook Reference)
• Z57965898
• CHEMBL3798695
• beta-Phenylaethylsulfonamid [German]
• ROZCUVMFXOURIS-UHFFFAOYSA-N
• 16993-47-8
• SCHEMBL1644097
• MFCD00183151
• BS-13670
• beta-Phenylethanesulfonamide
• AKOS008031132
• beta-Phenylaethylsulfonamid
• 2-phenyl-ethanesulfonic acid amide

• MDL： MFCD00183151
• Inchi： 1S/C8H11NO2S/c9-12(10,11)7-6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H2,9,10,11)
• InChI Key： ROZCUVMFXOURIS-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 185.05113
• Monoisotopic Mass: 185.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 354.6°Cat760mmHg
• Flash Point: 168.2°C
• Refractive Index: 1.573
• PSA: 60.16

2-phenylethane-1-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-phenylethane-1-sulfonamide

Professional Introduction to 2-phenylethane-1-sulfonamide (CAS No. 16993-47-8)

2-phenylethane-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 16993-47-8, is a sulfonamide derivative with a phenyl-substituted ethyl group. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. Sulfonamides are well-known for their broad spectrum of biological activities, making them valuable scaffolds in drug discovery and development. The presence of the aromatic ring and the sulfonamide moiety in 2-phenylethane-1-sulfonamide contributes to its potential as a pharmacophore in the design of novel therapeutic agents.

The molecular structure of 2-phenylethane-1-sulfonamide consists of a benzene ring attached to an ethyl chain, which is further functionalized by a sulfonamide group at the terminal carbon. This configuration allows for diverse interactions with biological targets, including enzymes and receptors. The aromatic ring enhances hydrophobic interactions, while the sulfonamide group introduces polar characteristics, enabling both hydrogen bonding and ionic interactions. Such structural features make it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their versatility and efficacy in modulating biological pathways. Studies have demonstrated that sulfonamides can act as inhibitors, modulators, or even agonists for various targets. For instance, derivatives of 2-phenylethane-1-sulfonamide have shown potential in inhibiting certain enzymes implicated in inflammatory responses and metabolic disorders. The phenyl group's ability to engage in π-stacking interactions further expands its utility in designing molecules with enhanced binding affinity.

One of the most compelling aspects of 2-phenylethane-1-sulfonamide is its synthetic accessibility. The compound can be readily prepared through established organic synthesis protocols, including nucleophilic substitution reactions and sulfonylation processes. This ease of synthesis allows researchers to modify its structure systematically, enabling the exploration of analogues with tailored biological properties. The flexibility offered by this scaffold makes it an attractive choice for medicinal chemists seeking to develop novel therapeutics.

The pharmacological profile of 2-phenylethane-1-sulfonamide has been investigated in several preclinical studies. Researchers have explored its effects on enzymes such as carbonic anhydrase and dipeptidyl peptidase IV (DPP-4), which are relevant in conditions like glaucoma and type 2 diabetes, respectively. Additionally, the compound has shown promise in preliminary assays targeting inflammatory pathways, suggesting its potential utility in treating chronic inflammatory diseases. These findings underscore the importance of 2-phenylethane-1-sulfonamide as a lead compound for further development.

Advances in computational chemistry have further accelerated the exploration of 2-phenylethane-1-sulfonamide's pharmacological potential. Molecular docking studies have identified key binding pockets on target proteins, providing insights into how modifications to the molecule could enhance its efficacy or selectivity. These computational approaches complement experimental efforts, allowing for more efficient screening of candidate compounds. The integration of machine learning algorithms has also enabled the prediction of physicochemical properties and ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, streamlining the drug discovery process.

The role of sulfonamides in addressing unmet medical needs continues to evolve with emerging research findings. For example, recent studies have highlighted the importance of sulfonamide-based compounds in developing treatments for antibiotic-resistant infections. The structural features of 2-phenylethane-1-sulfonamide make it a suitable candidate for designing molecules that disrupt bacterial cell wall synthesis or inhibit essential metabolic pathways. Such applications are critical in combating rising rates of antimicrobial resistance worldwide.

Moreover, the versatility of 2-phenylethane-1-sulfonamide extends beyond traditional pharmaceutical applications. Its unique chemical properties make it a valuable tool in materials science and agrochemistry as well. For instance, derivatives of this compound have been explored as corrosion inhibitors and crop protection agents due to their ability to form stable complexes with metal ions and biological targets alike.

The future directions for research on 2-phenylethane-1-sulfonamide are promising and multifaceted. Efforts are underway to optimize synthetic routes for higher yields and purity, ensuring scalability for industrial applications. Additionally, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be crucial in unlocking the full therapeutic potential of this compound. By leveraging cutting-edge technologies such as CRISPR gene editing and high-throughput screening platforms, researchers can accelerate the discovery process.

In conclusion,2-phenylethane-1-sulfonamide (CAS No. 16993-47-8) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and diverse biological activities. Its potential applications span multiple therapeutic areas, from chronic diseases to emerging infections, making it a cornerstone compound for ongoing research efforts. As our understanding of molecular interactions continues to grow,2-phenylethane-1-sulfonamide will undoubtedly play a pivotal role in shaping the future landscape of drug discovery and development.